Cas no 2306253-15-4 ((1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride)

• Product Name: (1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride
• CAS No: 2306253-15-4
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• CID: 6285086
• PubChem ID: 154814186
• Update Time: 2026-03-11

(1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2306253-15-4
• D96550
• (1R,3R)-3-Amino-N-methylcyclopentane-1-carboxamide hydrochloride
• starbld0024316
• (1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride

• Inchi： 1S/C7H14N2O.ClH/c1-9-7(10)5-2-3-6(8)4-5;/h5-6H,2-4,8H2,1H3,(H,9,10);1H/t5-,6-;/m1./s1
• InChI Key： QLMVLGKWGHUSON-KGZKBUQUSA-N
• SMILES： Cl.O=C([C@@H]1CC[C@H](C1)N)NC

Computed Properties

• Exact Mass: 178.0872908g/mol
• Monoisotopic Mass: 178.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on (1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride

Introduction to (1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride (CAS No. 2306253-15-4)

(1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride, identified by its CAS number 2306253-15-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for further investigation.

The molecular structure of (1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride features a cyclopentanecarboxamide backbone with specific stereochemistry at the 1R and 3R positions. This stereochemical configuration is crucial for its biological activity, influencing how it interacts with biological targets. The presence of an amine group at the 3-position and a methyl group at the N-position adds further complexity to its potential pharmacological effects.

Recent research in the field of medicinal chemistry has highlighted the importance of stereospecific compounds in drug design. Studies have shown that subtle changes in stereochemistry can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. In the case of (1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride, the precise stereochemical arrangement contributes to its unique chemical profile, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex pharmaceutical agents. The cyclopentanecarboxamide moiety is a versatile scaffold that can be modified in various ways to produce novel compounds with tailored biological activities. Researchers have been particularly interested in exploring its utility in the development of drugs targeting neurological disorders, given the importance of cyclic structures in many bioactive molecules.

The hydrochloride form of this compound enhances its solubility in water, which is a critical factor for oral and intravenous drug formulations. Improved solubility often translates to better bioavailability and efficacy, making it a desirable form for therapeutic applications. Additionally, the stability provided by the hydrochloride salt ensures that the compound remains effective during storage and transportation, which is essential for commercial pharmaceutical products.

Current research efforts are focused on understanding the biological activity of (1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and pain signaling. These findings are particularly intriguing given the high unmet medical needs in these areas. Further preclinical studies are underway to elucidate its mechanism of action and assess its potential as a therapeutic agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to produce larger quantities for research purposes. The development of scalable synthetic routes is crucial for transitioning promising candidates into clinical trials and eventually into marketable drugs.

In conclusion, (1R,3R)-3-amino-N-methyl-cyclopentanecarboxamide hydrochloride (CAS No. 2306253-15-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable compound for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.